Cas no 5419-30-7 (4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate)
5419-30-7 structure
Product Name:4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate
CAS No:5419-30-7
MF:C32H57NO6S
MW:583.863089323044
CID:940039
PubChem ID:24181523
Update Time:2025-04-19
4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate Chemical and Physical Properties
Names and Identifiers
-
- 4-methylbenzenesulfonate,2-(4-methylmorpholin-4-ium-4-yl)ethyl octadecanoate
- 2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate
- 4-methylbenzenesulfonate
- NSC9682
- NSC-9682
- 4-Methyl-4-[2-(octadecanoyloxy)ethyl]morpholin-4-ium 4-methylbenzene-1-sulfonate
- 5419-30-7
- DTXSID40636281
- 4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate
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- Inchi: 1S/C25H50NO3.C7H8O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(27)29-24-21-26(2)19-22-28-23-20-26;1-6-2-4-7(5-3-6)11(8,9)10/h3-24H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key: FJHLGWWRKUPONE-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O1CC[N+](C)(CCOC(CCCCCCCCCCCCCCCCC)=O)CC1
Computed Properties
- Exact Mass: 584.39874
- Monoisotopic Mass: 583.390659
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 20
- Complexity: 573
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 89.9
- LogP: 8.20660
4-methylbenzenesulfonate;2-(4-methylmorpholin-4-ium-4-yl)ethyl Octadecanoate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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